molecular formula C13H14N2O2S B8721411 N-Phenyl-N-[(pyridin-3-yl)methyl]methanesulfonamide CAS No. 113248-48-9

N-Phenyl-N-[(pyridin-3-yl)methyl]methanesulfonamide

Cat. No.: B8721411
CAS No.: 113248-48-9
M. Wt: 262.33 g/mol
InChI Key: BZWOBGNWFFBTCH-UHFFFAOYSA-N
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Description

N-Phenyl-N-[(pyridin-3-yl)methyl]methanesulfonamide is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

113248-48-9

Molecular Formula

C13H14N2O2S

Molecular Weight

262.33 g/mol

IUPAC Name

N-phenyl-N-(pyridin-3-ylmethyl)methanesulfonamide

InChI

InChI=1S/C13H14N2O2S/c1-18(16,17)15(13-7-3-2-4-8-13)11-12-6-5-9-14-10-12/h2-10H,11H2,1H3

InChI Key

BZWOBGNWFFBTCH-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N(CC1=CN=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A 3.7 g. portion of 3-(phenylaminomethyl)pyridine was dissolved in 20 ml. of dichloromethane, and to it was added 4.1 g. of potassium carbonate and 2.5 ml. of methanesulfonyl chloride. The mixture was stirred under reflux overnight, and was then diluted with 20 ml. of aqueous sodium bicarbonate and 20 ml. of dichloromethane. The organic phase was separated, washed with 20 ml. of water, dried over magnesium sulfate and evaporated under vacuum. The residue was triturated with diethyl ether and dried to give 4.9 g. of impure product. It was dissolved in 10 ml. of dichloromethane and 20 ml. of ethyl acetate and filtered. The filtrate was evaporated under vacuum, and the residue was triturated with petroleum ether, filtered and dried to obtain 4.4 g. of the desired product, m.p. 104°-105°.
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